2,4-Dimethylphenyl 10-undecenoate

• Molecular Formula: C19H28O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: (2,4-dimethylphenyl) undec-10-enoate
• InChI: InChI=1S/C19H28O2/c1-4-5-6-7-8-9-10-11-12-19(20)21-18-14-13-16(2)15-17(18)3/h4,13-15H,1,5-12H2,2-3H3
• InChI Key: JFDOXCRDJSFDIR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)CCCCCCCCC=C)C

Description

2,4-Dimethylphenyl 10-undecenoate is an ester derivative of 10-undecenoic acid, where the carboxylic acid group is esterified with a 2,4-dimethylphenol moiety. These include a long hydrocarbon chain with a terminal double bond (C10:1) and an ester functional group, which influence solubility, volatility, and reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares 2,4-dimethylphenyl 10-undecenoate with structurally related esters, based on evidence from analogs:

Compound	Molecular Formula	Molecular Weight	CAS No.	Key Properties	Applications
Methyl 10-undecenoate	C₁₂H₂₂O₂	198.30	111-81-9	Density: 0.882 g/mL; soluble in ethanol; used as flavor/fragrance agent	Food additives, cosmetics
Ethyl 10-undecenoate	C₁₃H₂₄O₂	212.33	N/A	Similar solubility to methyl ester; higher molecular weight	Polymer plasticizers, lubricants
10-Undecenyl 4-hydroxybenzoate	C₁₈H₂₆O₃	290.40	97861-82-0	High lipophilicity (XLogP3: 6.5); UV-absorbing properties	UV stabilizers, specialty coatings
10-Undecenyl 2-bromoisobutyrate	C₁₄H₂₅BrO₂	305.26	N/A	Bromine substituent enhances reactivity; potential monomer for functional polymers	Polymer synthesis, adhesives
2,4-Dimethylphenyl 10-undecenoate (inferred)	C₁₉H₂₈O₂	~288.42*	N/A	Predicted higher melting point and lower solubility in polar solvents due to aromatic group	Potential use in sensors or specialty resins

*Note: Molecular weight calculated based on structural analogy.

Key Differences and Research Findings

Lipophilicity and Solubility: Methyl and ethyl esters (e.g., methyl 10-undecenoate) exhibit higher solubility in ethanol and lower molecular weights compared to 2,4-dimethylphenyl 10-undecenoate, which is expected to be less polar due to the bulky aromatic group . The 4-hydroxybenzoate derivative (CAS 97861-82-0) shows significantly higher lipophilicity (XLogP3: 6.5), making it suitable for UV-blocking applications, whereas the brominated analog (10-undecenyl 2-bromoisobutyrate) is tailored for radical polymerization .

Thermal and Chemical Stability :

• Aromatic esters like 2,4-dimethylphenyl derivatives are typically more thermally stable than alkyl esters due to resonance stabilization of the phenyl group. This property could make them viable in high-temperature applications, such as polymer additives .

Biological and Functional Applications: While hydrazones derived from 2,4-dimethylphenyl hydrazine (e.g., antifungal agents) highlight the bioactivity of the 2,4-dimethylphenyl moiety, ester analogs like 2,4-dimethylphenyl 10-undecenoate may find niche roles in chemosensors or controlled-release systems .